Cas no 1289087-72-4 (4-Formyl-2-(trifluoromethyl)benzoic acid)

4-Formyl-2-(trifluoromethyl)benzoic acid structure
1289087-72-4 structure
Product Name:4-Formyl-2-(trifluoromethyl)benzoic acid
CAS No:1289087-72-4
MF:C9H5F3O3
MW:218.129413366318
CID:4937954
PubChem ID:92133304
Update Time:2026-02-27

4-Formyl-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Formyl-2-(trifluoromethyl)benzoic acid
    • Inchi: 1S/C9H5F3O3/c10-9(11,12)7-3-5(4-13)1-2-6(7)8(14)15/h1-4H,(H,14,15)
    • InChI Key: BPPJOHSPAQNDML-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=O)C=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 218.01907850 g/mol
  • Monoisotopic Mass: 218.01907850 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 218.13
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4

4-Formyl-2-(trifluoromethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019099709-1g
4-Formyl-2-(trifluoromethyl)benzoic acid
1289087-72-4 95%
1g
1,400.00 USD 2021-06-17
abcr
AB602455-250mg
4-Formyl-2-(trifluoromethyl)benzoic acid; .
1289087-72-4
250mg
€671.60 2024-07-19
abcr
AB602455-500mg
4-Formyl-2-(trifluoromethyl)benzoic acid; .
1289087-72-4
500mg
€936.10 2024-07-19
abcr
AB602455-1g
4-Formyl-2-(trifluoromethyl)benzoic acid; .
1289087-72-4
1g
€1289.00 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1559176-1g
4-Formyl-2-(trifluoromethyl)benzoic acid
1289087-72-4 98%
1g
¥14364.00 2024-08-09
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd